4-bromo-3-ethoxy-N,N-diethylbenzamide

• IUPAC Name: 4-bromo-3-ethoxy-N,N-diethylbenzamide
• InChI: InChI=1S/C13H18BrNO2/c1-4-15(5-2)13(16)10-7-8-11(14)12(9-10)17-6-3/h7-9H,4-6H2,1-3H3
• InChI Key: OIWAEVGMSUFXOA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=C(C=C1)Br)OCC
• Molecular Formula: C13H18BrNO2
• Molecular Weight: 300.19 g/mol

Description

4-Bromo-3-ethoxy-N,N-diethylbenzamide is a chemical compound with the molecular formula C₁₃H₁₈BrNO₂ and a molecular weight of 300.19 g/mol . It is primarily used in research and development settings and is not intended for human or veterinary use .

Preparation Methods

The synthesis of 4-bromo-3-ethoxy-N,N-diethylbenzamide typically involves the reaction of 4-bromo-3-ethoxybenzoic acid with N,N-diethylamine under specific conditions . The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. Industrial production methods may involve similar synthetic routes but are optimized for larger-scale production .

Chemical Reactions Analysis

4-Bromo-3-ethoxy-N,N-diethylbenzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the compound can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction:

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Scientific Research Applications

4-Bromo-3-ethoxy-N,N-diethylbenzamide is used in various scientific research applications, including:

Chemistry: It serves as a reference standard in analytical chemistry for the development and validation of analytical methods.

Biology: The compound is used in biological studies to investigate its effects on various biological systems.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The compound’s effects are likely mediated through its ability to interact with proteins and enzymes, altering their activity and function .

Comparison with Similar Compounds

4-Bromo-3-ethoxy-N,N-diethylbenzamide can be compared with other similar compounds such as:

N,N-Diethyl-3-methylbenzamide (DEET):

4-Bromo-N,N-diethylbenzamide: Lacks the ethoxy group present in this compound.

3-Ethoxy-N,N-diethylbenzamide: Lacks the bromine atom present in this compound.

These comparisons highlight the unique structural features of this compound, which may contribute to its distinct chemical and biological properties .